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Pelecopan (BCX9930) Profile

Attribute Details

Other Names BCX-9930 [1]

Mechanism of
Action

Potent, selective, and orally active inhibitor of complement factor D (CFD) [2] [3]

[4].

Primary
Indication

Paroxysmal Nocturnal Hemoglobinuria (PNH) [2] [3] [4]. Research in other

alternative pathway-mediated diseases [3] [4].

Development
Status

Discontinued for PNH, IgA nephropathy, membranoproliferative

glomerulonephritis, and nephrosis [1].

| Selectivity Data | • IC₅₀ vs. purified human factor D: 14.3 nM [2] [3]. • IC₅₀ vs. AP-mediated

hemolysis: 29.5 nM (rabbit erythrocytes) [2]. • IC₅₀ vs. C3 fragment deposition: 39.3 nM (PNH

erythrocytes) [2]. | | Key Evidence of Selectivity | Did not inhibit human serine proteases like thrombin,

activated protein C, tissue plasminogen activator, trypsin, activated factor X, or activated factor XII (IC₅₀

>28-50 µM) [2]. |
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The quantitative data for Pelecopan's selectivity and potency were primarily obtained from the following

types of in vitro biochemical and cell-based assays [2]:

Enzyme Inhibition Assays: Measured the inhibition of proteolytic activity of purified human factor D.
Hemolysis Assays: Evaluated the inhibition of alternative pathway (AP)-mediated hemolysis of

rabbit erythrocytes.
C3 Deposition Assays: Quantified the suppression of C3 fragment deposition on PNH erythrocytes.

Selectivity Panels: Tested against a panel of other human serine proteases to establish selectivity.

Complement Pathway and Mechanism of Action

The diagram below illustrates the complement system's alternative pathway and where Pelecopan acts.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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